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Compound of Interest

Compound Name: Tacrolimus-13C,d2

Cat. No.: B3415346 Get Quote

Essential Safety and Handling Guide for
Tacrolimus-13C,d2
This guide provides critical safety and logistical information for laboratory personnel handling

Tacrolimus-13C,d2. Given that Tacrolimus is a potent immunosuppressant, and its isotopically

labeled form, Tacrolimus-13C,d2, should be handled with the same precautions, this

document outlines the necessary personal protective equipment (PPE), operational

procedures, and disposal plans to ensure the safety of researchers, scientists, and drug

development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
Tacrolimus-13C,d2 is classified as toxic if swallowed and harmful in contact with skin[1][2][3].

Therefore, adherence to strict PPE protocols is mandatory to minimize exposure.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling Tacrolimus-
13C,d2
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PPE Category Item
Specifications and
Recommendations

Respiratory Protection NIOSH-approved Respirator

Recommended, especially

when handling the solid form

or when there is a risk of

aerosol generation. A fit-tested

N95 or higher-level respirator

should be used[4][5].

Chemical Fume Hood

All handling of Tacrolimus-

13C,d2, particularly weighing

and preparing solutions,

should be conducted in a

certified chemical fume hood to

control exposure.

Hand Protection Double Gloving

Wear two pairs of nitrile

gloves. The outer pair should

be changed immediately if

contaminated.

Body Protection Disposable Gown or Lab Coat

A disposable, fluid-resistant

gown or a dedicated lab coat

should be worn over personal

clothing. Gowns should have

long sleeves and be cuffed.

Eye Protection Safety Goggles or Face Shield

Chemical splash goggles or a

face shield must be worn to

protect against splashes or

airborne particles.

Operational Handling Plan
A systematic approach to handling Tacrolimus-13C,d2 is crucial for maintaining a safe

laboratory environment. The following step-by-step guidance should be followed.

1. Preparation and Pre-Handling:
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Designated Area: All work with Tacrolimus-13C,d2 must be performed in a designated area,

such as a chemical fume hood, to contain any potential contamination.

Gather Materials: Before starting, ensure all necessary equipment and supplies, including

PPE, waste containers, and spill kits, are readily available.

Donning PPE: Put on all required PPE in the correct sequence before entering the

designated handling area.

2. Handling the Compound:

Weighing: When weighing the solid compound, use a balance inside the chemical fume hood

to minimize the risk of inhaling dust particles.

Solution Preparation: When dissolving the compound, add the solvent slowly to the solid to

prevent splashing. Keep containers covered as much as possible.

3. Post-Handling Procedures:

Decontamination: Thoroughly decontaminate all surfaces and equipment that have come into

contact with Tacrolimus-13C,d2 using an appropriate cleaning agent.

Doffing PPE: Remove PPE carefully in a designated area to avoid self-contamination.

Dispose of single-use PPE in the appropriate hazardous waste container.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of Tacrolimus-13C,d2 and all contaminated materials is essential to prevent

environmental contamination and accidental exposure.

Table 2: Waste Disposal Guidelines for Tacrolimus-13C,d2
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Waste Type Disposal Procedure

Solid Waste

All solid waste, including contaminated gloves,

gowns, bench paper, and pipette tips, must be

placed in a clearly labeled, sealed hazardous

waste container.

Liquid Waste

Unused solutions of Tacrolimus-13C,d2 should

be collected in a designated, sealed hazardous

waste container. Do not pour down the drain.

Sharps Waste

Needles, syringes, and other contaminated

sharps must be disposed of in a designated

sharps container.

For final disposal, follow your institution's and local regulations for hazardous chemical waste.

Experimental Workflow and Safety Protocol
The following diagram illustrates the key steps and safety precautions for handling Tacrolimus-
13C,d2 in a laboratory setting.
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Caption: Workflow for Safe Handling of Tacrolimus-13C,d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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